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Compound of Interest

Compound Name: 1-Boc-5-cyanoindole

Cat. No.: B153451 Get Quote

An In-depth Technical Guide to 1-Boc-5-cyanoindole: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Boc-5-cyanoindole, also known as tert-butyl 5-cyano-1H-indole-1-carboxylate, is a pivotal

intermediate in modern organic synthesis and medicinal chemistry. The strategic placement of

the electron-withdrawing cyano group on the indole scaffold, combined with the protective tert-

butyloxycarbonyl (Boc) group on the indole nitrogen, renders it a versatile building block for the

synthesis of a wide array of complex heterocyclic compounds. This technical guide provides a

comprehensive overview of its chemical properties, structural features, and key applications,

with a focus on its role in drug discovery and development.

Chemical Properties and Structure
1-Boc-5-cyanoindole is a white to off-white solid at room temperature.[1] Its chemical

structure is characterized by an indole ring system substituted with a cyano group at the 5-

position and a Boc protecting group at the 1-position.

Tabulated Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Boc-5-cyanoindole.
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Property Value Source

Molecular Formula C₁₄H₁₄N₂O₂ [2]

Molecular Weight 242.27 g/mol [2]

Melting Point 128-129 °C [1]

Boiling Point 386.4 ± 34.0 °C (Predicted) [1]

Density 1.12 ± 0.1 g/cm³ (Predicted) [1]

Appearance White to off-white solid [1]

Storage Temperature 2-8°C [1]

Structural Identifiers
Identifier Value Source

IUPAC Name
tert-Butyl 5-cyano-1H-indole-1-

carboxylate
[1]

CAS Number 475102-10-4 [1][2]

Synonyms

N-Boc-5-cyanoindole, N-(tert-

Butoxycarbonyl)-5-

cyanoindole, 1-BOC-5-

CYANOINDOLE, 5-cyano-1-

indolecarboxylic acid tert-butyl

ester

[1][2]

Reactivity and Applications
The chemical reactivity of 1-Boc-5-cyanoindole is dictated by the interplay of the electron-rich

indole nucleus, the electron-withdrawing cyano group, and the bulky Boc protecting group. The

cyano group deactivates the benzene portion of the indole ring towards electrophilic

substitution, while the pyrrole ring remains susceptible to attack, primarily at the C3 position.[3]

The Boc group protects the indole nitrogen from participating in reactions and can be readily

removed under acidic conditions.
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This compound is a valuable precursor in the synthesis of various pharmaceutical agents.[4]

For instance, the core structure is found in molecules developed as protein kinase inhibitors for

oncology applications and as dual agonists for peroxisome proliferator-activated receptors

(PPARα/γ) being investigated for metabolic syndrome treatment.[4]

Experimental Protocols
Synthesis of 1-Boc-5-cyanoindole from 5-Cyanoindole
This protocol describes the protection of the indole nitrogen of 5-cyanoindole using di-tert-butyl

dicarbonate (Boc₂O).

Materials:

5-Cyanoindole

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP)

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate

Hexanes

Procedure:

To a solution of 5-cyanoindole (1.0 equivalent) in anhydrous THF, add di-tert-butyl

dicarbonate (1.1 equivalents) and a catalytic amount of DMAP.

Stir the reaction mixture at room temperature for 12-16 hours, monitoring the progress by

thin-layer chromatography (TLC).
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Upon completion, concentrate the reaction mixture under reduced pressure.

Dilute the residue with ethyl acetate and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel (eluting with a gradient of

hexanes and ethyl acetate) to afford 1-Boc-5-cyanoindole as a white solid.

Visualization of Synthetic Workflow
The following diagram illustrates a typical synthetic application of 1-Boc-5-cyanoindole,

specifically its role as an intermediate in the synthesis of more complex molecules.
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Caption: Synthetic utility of 1-Boc-5-cyanoindole.
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Conclusion
1-Boc-5-cyanoindole is a highly valuable and versatile building block in organic synthesis. Its

well-defined chemical properties and predictable reactivity make it an indispensable tool for

researchers and scientists in the pharmaceutical industry. The ability to functionalize the indole

core at various positions, followed by the straightforward removal of the Boc protecting group,

provides a robust strategy for the construction of complex, biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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